Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC17743757
InChI: InChI=1S/C4H8N4OS/c1-8-3-6-7-4(8)10(2,5)9/h3,5H,1-2H3
SMILES:
Molecular Formula: C4H8N4OS
Molecular Weight: 160.20 g/mol

Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone

CAS No.:

Cat. No.: VC17743757

Molecular Formula: C4H8N4OS

Molecular Weight: 160.20 g/mol

* For research use only. Not for human or veterinary use.

Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone -

Specification

Molecular Formula C4H8N4OS
Molecular Weight 160.20 g/mol
IUPAC Name imino-methyl-(4-methyl-1,2,4-triazol-3-yl)-oxo-λ6-sulfane
Standard InChI InChI=1S/C4H8N4OS/c1-8-3-6-7-4(8)10(2,5)9/h3,5H,1-2H3
Standard InChI Key AMKLMBHSBRYIDM-UHFFFAOYSA-N
Canonical SMILES CN1C=NN=C1S(=N)(=O)C

Introduction

Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone is a chemical compound characterized by its molecular formula C4H8N4OSC_4H_8N_4OS and a molecular weight of 160.20 g/mol . This compound features a triazole ring, which is known for its significance in various biological activities and applications in medicinal chemistry. The presence of the imino and sulfanone functional groups contributes to its unique chemical reactivity and potential biological properties.

Biological Activities and Applications

Compounds containing triazole rings have been extensively studied for their biological activities, including antifungal, antibacterial, and anticancer properties. Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone is expected to exhibit similar activities due to the presence of the triazole structure. Preliminary studies suggest that derivatives of triazoles can inhibit specific enzymes or pathways in pathogenic organisms, making them valuable in drug development.

Comparison with Similar Compounds

Imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone shares structural similarities with several other compounds that feature triazole rings and sulfanone functionalities. A comparison with similar compounds highlights its uniqueness:

Compound NameCAS NumberMolecular FormulaUnique Features
Ethyl(imino)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone2060005-75-4C5H10N4OSC_5H_{10}N_4OSContains an ethyl group instead of a methyl group
4-Methyl-4H-1,2,4-triazol-3-thiol145942-99-0C5H8N4SC_5H_8N_4SContains a thiol group instead of sulfanone
3-Amino(5-methyl)-1,2,4-triazole30490752-6C5H7N5C_5H_7N_5Lacks sulfonamide functionality but retains triazole

Future Research Directions

Interaction studies involving imino(methyl)(4-methyl-4H-1,2,4-triazol-3-yl)-lambda6-sulfanone are essential for understanding its mechanism of action. These studies typically focus on its potential biological activities and interactions with enzymes or receptors. Further research into its properties and interactions will likely unveil additional uses and enhance our understanding of its pharmacological potential.

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